Cas no 2228649-39-4 (4-(1-bromopropan-2-yl)benzonitrile)

4-(1-Bromopropan-2-yl)benzonitrile is a versatile brominated aromatic nitrile compound with the molecular formula C10H10BrN. It features a benzonitrile core substituted with a 1-bromo-2-propyl group, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The bromine atom at the secondary carbon position enhances its reactivity in nucleophilic substitution and coupling reactions, while the nitrile group offers additional functionalization potential. This compound is particularly useful in palladium-catalyzed cross-coupling reactions (e.g., Suzuki or Heck reactions) and as a precursor for heterocyclic compounds. Its well-defined structure and high purity make it suitable for precise synthetic transformations in medicinal chemistry and materials science research.
4-(1-bromopropan-2-yl)benzonitrile structure
2228649-39-4 structure
Product Name:4-(1-bromopropan-2-yl)benzonitrile
CAS No:2228649-39-4
MF:C10H10BrN
MW:224.097101688385
CID:6324696
PubChem ID:53957002
Update Time:2025-07-02

4-(1-bromopropan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(1-bromopropan-2-yl)benzonitrile
    • 2228649-39-4
    • EN300-1906493
    • SCHEMBL7412880
    • Inchi: 1S/C10H10BrN/c1-8(6-11)10-4-2-9(7-12)3-5-10/h2-5,8H,6H2,1H3
    • InChI Key: JIIPLPROUOBELN-UHFFFAOYSA-N
    • SMILES: BrCC(C)C1C=CC(C#N)=CC=1

Computed Properties

  • Exact Mass: 222.99966g/mol
  • Monoisotopic Mass: 222.99966g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 23.8Ų

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Additional information on 4-(1-bromopropan-2-yl)benzonitrile

Recent Advances in the Application of 4-(1-bromopropan-2-yl)benzonitrile (CAS: 2228649-39-4) in Chemical Biology and Pharmaceutical Research

The compound 4-(1-bromopropan-2-yl)benzonitrile (CAS: 2228649-39-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest studies involving this compound, highlighting its synthetic utility, biological activities, and potential therapeutic applications. Recent literature indicates that 4-(1-bromopropan-2-yl)benzonitrile serves as a key intermediate in the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics.

One of the most notable applications of 4-(1-bromopropan-2-yl)benzonitrile is its role in the synthesis of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and recent studies have demonstrated the efficacy of derivatives of this compound in inhibiting specific kinase pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of pyridine-based kinase inhibitors using 4-(1-bromopropan-2-yl)benzonitrile as a key building block. The study highlighted the compound's ability to introduce a bromopropyl group, which enhances the binding affinity of the inhibitors to their target kinases. These findings underscore the compound's potential in the design of next-generation anticancer agents.

In addition to its role in kinase inhibitor development, 4-(1-bromopropan-2-yl)benzonitrile has also been explored for its utility in the synthesis of other pharmacologically active compounds. A recent study in Bioorganic & Medicinal Chemistry Letters described the use of this compound in the preparation of benzamide derivatives with potent anti-inflammatory properties. The researchers utilized the bromine moiety of 4-(1-bromopropan-2-yl)benzonitrile to facilitate cross-coupling reactions, leading to the creation of novel compounds with significant COX-2 inhibitory activity. This research opens new avenues for the development of anti-inflammatory drugs with improved efficacy and reduced side effects.

Beyond its synthetic applications, 4-(1-bromopropan-2-yl)benzonitrile has also been investigated for its direct biological effects. A 2022 study in Chemical Biology & Drug Design explored the compound's potential as a modulator of protein-protein interactions (PPIs). The researchers found that 4-(1-bromopropan-2-yl)benzonitrile could disrupt specific PPIs involved in neurodegenerative diseases, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease. This study represents a significant step forward in understanding the compound's mechanism of action and its broader implications in drug discovery.

In conclusion, 4-(1-bromopropan-2-yl)benzonitrile (CAS: 2228649-39-4) is a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications range from serving as a key synthetic intermediate to exhibiting direct biological activities, making it a promising candidate for the development of novel therapeutics. Continued research into its properties and applications is expected to yield further insights and innovations in the field. Researchers and industry professionals are encouraged to explore the potential of this compound in their own work, leveraging its unique chemical properties to advance drug discovery and development efforts.

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